Cas no 2138164-63-1 (2-(Aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2138164-63-1
• MF: C₈H₁₈N₂O₄S₂
• MW: 270.369519710541
• CID: 6141184
• PubChem ID: 165457975
• Update Time: 2025-10-22

2-(Aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione
• EN300-739599
• 2138164-63-1
• 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C8H18N2O4S2/c1-7(2)16(13,14)10-3-4-15(11,12)8(5-9)6-10/h7-8H,3-6,9H2,1-2H3
• InChI Key： CURFCWQTXSVKTD-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1CN)S(C(C)C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 270.07079941g/mol
• Monoisotopic Mass: 270.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1lambda6-thiomorpholine-1,1-dione

Introduction to 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione (CAS No. 2138164-63-1)

2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione (CAS No. 2138164-63-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiomorpholine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the aminomethyl and propane-2-sulfonyl substituents, contribute to its distinct chemical properties and biological activities.

The aminomethyl group in the compound is a key functional moiety that can participate in various chemical reactions, such as nucleophilic substitution and amide formation. This group can also influence the compound's solubility, stability, and interactions with biological targets. The propane-2-sulfonyl substituent, on the other hand, introduces a polar and electron-withdrawing group that can modulate the compound's lipophilicity and reactivity. The combination of these functional groups within the thiomorpholine scaffold provides a unique platform for exploring new therapeutic avenues.

Recent studies have highlighted the potential of 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione in various medicinal applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione has also demonstrated promising antiviral activity against several RNA viruses, including influenza and coronaviruses. A study published in the Antiviral Research journal reported that this compound can interfere with viral replication by targeting specific viral enzymes and host cell factors. These findings suggest that 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione may have potential as a broad-spectrum antiviral agent.

The pharmacokinetic properties of 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione have also been extensively studied. Research conducted by a team at the University of California has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows minimal toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione in treating various inflammatory and viral diseases. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's therapeutic potential and guide its further development.

In conclusion, 2-(Aminomethyl)-4-(propane-2-sulfonyl)-1λ⁶-thiomorpholine-1,1-dione (CAS No. 2138164-63-1) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.